Cas no 1805443-21-3 (2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1805443-21-3
• MF: C₇H₂BrF₅N₂O₂
• MW: 320.998998165131
• CID: 4864267
• Update Time: 2025-10-28

2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5N2O2/c8-5-3(6(9)10)4(7(11,12)13)2(1-14-5)15(16)17/h1,6H
• InChI Key： OLPUQVYEODEWJF-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(F)(F)F)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine

Comprehensive Guide to 2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine (CAS No. 1805443-21-3)

2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine (CAS No. 1805443-21-3) is a highly specialized heterocyclic compound with significant applications in pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivatives family, known for their versatile reactivity and utility in drug discovery. The presence of multiple halogen substituents, including bromo, difluoromethyl, and trifluoromethyl groups, enhances its potential as a building block for bioactive molecules.

The molecular structure of 2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine makes it particularly valuable in medicinal chemistry. Researchers are increasingly exploring its role in the synthesis of small-molecule inhibitors targeting enzymes and receptors involved in diseases like cancer and inflammatory disorders. Its nitro group also offers opportunities for further functionalization, making it a key intermediate in organic synthesis.

In the agrochemical sector, this compound has gained attention for its potential use in developing next-generation pesticides. The fluorine-rich structure contributes to improved lipophilicity and metabolic stability, which are critical for enhancing the efficacy of crop protection agents. Recent studies highlight its relevance in addressing challenges like pest resistance and environmental sustainability.

The synthesis of 2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine typically involves multi-step halogenation and nitration reactions, often requiring precise control of reaction conditions to achieve high yields. Advanced techniques such as flow chemistry and catalysis are being explored to optimize its production. Given the growing demand for fluorinated compounds in the chemical industry, this molecule represents a valuable target for process innovation.

From a market perspective, the demand for 2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine is expected to rise, driven by its applications in drug development and agricultural chemistry. Companies specializing in custom synthesis and fine chemicals are actively expanding their portfolios to include such high-value intermediates. Additionally, regulatory trends favoring eco-friendly pesticides and targeted therapies further underscore its commercial potential.

For researchers and industry professionals, understanding the physicochemical properties of 2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine is essential. Key parameters such as solubility, stability, and reactivity must be carefully evaluated to ensure successful application in synthetic pathways. Analytical methods like NMR spectroscopy and mass spectrometry are commonly employed for characterization and quality control.

In summary, 2-Bromo-3-(difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine (CAS No. 1805443-21-3) is a compound of growing importance in both pharmaceutical and agrochemical research. Its unique structural features and functional groups make it a versatile tool for scientists aiming to develop innovative solutions for human health and agricultural productivity. As the chemical industry continues to evolve, this molecule is poised to play a pivotal role in shaping future advancements.